8-(Azepan-1-yl)-7-(2-hydroxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C14H21N5O3
• Molecular Weight: 307.35 g/mol
• IUPAC Name: 8-(azepan-1-yl)-7-(2-hydroxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C14H21N5O3/c1-17-11-10(12(21)16-14(17)22)19(8-9-20)13(15-11)18-6-4-2-3-5-7-18/h20H,2-9H2,1H3,(H,16,21,22)
• InChI Key: MOHJNPOOEQBSFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCO

Description

CL-394079 is a chemical compound with the molecular formula C₁₄H₂₁N₅O₃ and a molecular weight of 307.35 g/mol . It is known for its antimicrobial activity and has been studied for various applications in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CL-394079 involves multiple steps, including the formation of key intermediates and their subsequent reactions under controlled conditions. One common method involves the reaction of specific precursors in the presence of catalysts and solvents to achieve the desired product . The reaction conditions, such as temperature, pressure, and pH, are carefully monitored to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of CL-394079 is scaled up using optimized synthetic routes. The process involves the use of large reactors, continuous monitoring, and quality control measures to produce the compound in bulk quantities. The industrial production methods are designed to be cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

CL-394079 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert CL-394079 into reduced forms with different properties.

Substitution: The compound can participate in substitution reactions where specific functional groups are replaced by others

Common Reagents and Conditions

Common reagents used in the reactions of CL-394079 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired products .

Major Products Formed

The major products formed from the reactions of CL-394079 depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can yield substituted compounds with different functional groups .

Scientific Research Applications

CL-394079 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound has been studied for its antimicrobial properties and potential use in biological assays.

Medicine: Research has explored its potential therapeutic applications, including its antimicrobial activity.

Industry: CL-394079 is used in the production of various industrial products and materials

Mechanism of Action

The mechanism of action of CL-394079 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, disrupting their normal function, and leading to the desired biological or chemical outcome. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

CL-394079 is structurally similar to other compounds with antimicrobial activity, such as chlorinated polycyclic aromatic hydrocarbons and other halogenated hydrocarbons .

Uniqueness

What sets CL-394079 apart from similar compounds is its specific molecular structure and the unique properties it imparts. Its antimicrobial activity, stability, and versatility in various applications make it a valuable compound in scientific research and industrial applications .